![molecular formula C18H14N6O2S B2831206 N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide CAS No. 1795471-70-3](/img/structure/B2831206.png)
N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H14N6O2S and its molecular weight is 378.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Biological Activities
Microwave-Assisted Synthesis : One approach to creating hybrid molecules with potential biological activities involves microwave-assisted synthesis. This method has been applied to produce compounds with antimicrobial, antilipase, and antiurease activities, indicating the utility of such chemical structures in therapeutic development (Başoğlu et al., 2013).
Antimicrobial Agents : Synthesized derivatives of the triazole and oxadiazole families have shown moderate to good antimicrobial activities against various bacterial and fungal strains (Jadhav et al., 2017). This indicates their potential as scaffolds for designing new antimicrobial drugs.
Antitumor Agents : The design and synthesis of nitrogen heterocycles bearing the carboxamide moiety, including oxadiazole and triazole derivatives, have demonstrated significant antitumor activities. These compounds show promise in cancer therapy, particularly against MCF-7 cell lines, highlighting the potential of such structures in developing anticancer agents (Bakare, 2021).
Anticancer Evaluation : Studies on substituted benzamides reveal their efficacy in combating cancer across various cell lines, including breast, lung, colon, and ovarian cancers. Such findings underscore the importance of this chemical framework in the synthesis of effective anticancer drugs (Ravinaik et al., 2021).
Novel Synthetic Pathways and Reactivity
High-Throughput Synthesis : The development of high-throughput methodologies for synthesizing oxadiazole and triazole libraries in a continuous flow reactor demonstrates the compound's versatility and potential for rapid drug discovery and development processes (Bogdan & Wang, 2015).
properties
IUPAC Name |
N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]-2-phenyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N6O2S/c25-16(14-10-19-24(22-14)12-4-2-1-3-5-12)21-18-13(8-9-27-18)17-20-15(23-26-17)11-6-7-11/h1-5,8-11H,6-7H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZXBPHZDPVJWGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)C3=C(SC=C3)NC(=O)C4=NN(N=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.